Cas no 1477-19-6 (Benzarone)
Benzarone structure
Product Name:Benzarone
CAS No:1477-19-6
MF:C17H14O3
MW:266.291265010834
MDL:MFCD00867417
CID:41440
Update Time:2025-04-18
Benzarone Chemical and Physical Properties
Names and Identifiers
-
- (2-Ethylbenzofuran-3-yl)(4-hydroxyphenyl)methanone
- 2-Ethyl-3-(4-hydroxybenzoyl)benzofuran
- (2-Ethyl-1-benzofuran-3-yl)-(4-hydroxyphenyl)methanone
- Benzarone
- (2-ETHYL-1-BENZOFURAN-3-YL)(4-HYDROXYPHENYL)METHANONE
- Benzaron
- Fagivil
- Fragivil
- Fragivix
- Vasoc
- Venagil
- NSC 82134
- L 2197
- Benzbromarone Impurity C
- 2-Ethyl-3-p-hydroxybenzoylbenzofuran
- 2-Ethyl-3-benzofuranyl-p-hydroxyphenyl ketone
- Benzarone [INN:DCF]
- Methanone, (2-ethyl-3-benzofuranyl)(4-hydroxyphenyl)-
- Benzaronum [INN-Latin]
- Benzarona [INN-Spanish]
- L 2197-Labaz
- 2-Ethyl-3-(p-hydroxybenzoyl)benzofuran
- 2-Ethyl-4'-hydroxy-3-benzoylbenzofuran
- 2-Ethyl-3-benzofuranyl p-hydroxyphenyl ketone
- KETONE, 2-ETHYL-3-BEN
-
- MDL: MFCD00867417
- Inchi: 1S/C17H14O3/c1-2-14-16(13-5-3-4-6-15(13)20-14)17(19)11-7-9-12(18)10-8-11/h3-10,18H,2H2,1H3
- InChI Key: RFRXIWQYSOIBDI-UHFFFAOYSA-N
- SMILES: O1C2C=CC=CC=2C(C(C2C=CC(=CC=2)O)=O)=C1CC
- BRN: 0222901
Computed Properties
- Exact Mass: 266.09400
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 3
- Complexity: 346
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 50.4
- Surface Charge: 0
- Tautomer Count: 4
Experimental Properties
- Density: 1.1601 (rough estimate)
- Melting Point: 124.0 to 128.0 deg-C
- Boiling Point: 473.6°C at 760 mmHg
- Refractive Index: 1.5490 (estimate)
- PSA: 50.44000
- LogP: 3.93180
Benzarone Security Information
-
Symbol:
- Prompt:warning
- Signal Word:Warning
- Hazard Statement: H361
- Warning Statement: P201-P202-P280-P308+P313-P405-P501
- RTECS:OB2975000
- Storage Condition:0-10°C
Benzarone Customs Data
- HS CODE:2932999099
- Customs Data:
China Customs Code:
2932999099Overview:
2932999099. Other heterocyclic compounds containing only oxygen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2932999099. other heterocyclic compounds with oxygen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
Benzarone Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| XI GE MA AO DE LI QI ( SHANG HAI ) MAO YI Co., Ltd. | B0490000 |
Benzarone |
1477-19-6 | European Pharmacopoeia (EP) Reference Standard | ¥2654.27 | 2022-02-23 | ||
| TRC | B185150-10mg |
Benzarone |
1477-19-6 | 10mg |
$ 65.00 | 2023-04-19 | ||
| TRC | B185150-25mg |
Benzarone |
1477-19-6 | 25mg |
$ 75.00 | 2023-04-19 | ||
| TRC | B185150-100mg |
Benzarone |
1477-19-6 | 100mg |
$ 92.00 | 2023-04-19 | ||
| TRC | B185150-250mg |
Benzarone |
1477-19-6 | 250mg |
$ 121.00 | 2023-04-19 | ||
| TRC | B185150-1g |
Benzarone |
1477-19-6 | 1g |
$ 155.00 | 2023-04-19 | ||
| TRC | B185150-10g |
Benzarone |
1477-19-6 | 10g |
$ 942.00 | 2023-04-19 | ||
| Chemenu | CM156347-1g |
(2-Ethylbenzofuran-3-yl)(4-hydroxyphenyl)methanone |
1477-19-6 | 97% | 1g |
$102 | 2021-06-08 | |
| Chemenu | CM156347-5g |
(2-Ethylbenzofuran-3-yl)(4-hydroxyphenyl)methanone |
1477-19-6 | 97% | 5g |
$355 | 2021-06-08 | |
| Chemenu | CM156347-10g |
(2-Ethylbenzofuran-3-yl)(4-hydroxyphenyl)methanone |
1477-19-6 | 97% | 10g |
$589 | 2021-06-08 |
Benzarone Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
1477-19-6 (Benzarone) Related Products
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- 3343-80-4(2-Ethylbenzofuran-3-yl p-Methoxyphenyl Ketone)
- 52490-47-8(Methanone, (4-hydroxyphenyl)(2-methyl-3-benzofuranyl)-)
- 10454-62-3(Methanone,(4-hydroxyphenyl)[2-(1-methylethyl)-3-benzofuranyl]-)
- 52490-15-0(2-Butyl-3-(4-hydroxybenzoyl)benzofuran)
- 28241-99-8(1-(5-hydroxy-2-methyl-1-benzofuran-3-yl)ethan-1-one)
- 52489-58-4(Methanone, (2-ethyl-3-benzofuranyl)(4-hydroxy-3,5-dimethylphenyl)-)
- 55877-40-2(Methanone, (4-hydroxyphenyl)[2-(phenylmethyl)-3-benzofuranyl]-)
- 722547-44-6(Methanone, (3-hydroxyphenyl)(2-methyl-3-benzofuranyl)-)
- 97620-82-1(3-Hydroxynaphtho2,3-b1benzofuran-6,11-dione)
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